Cas no 38752-48-6 (2-(benzenesulfonyl)ethan-1-amine hydrochloride)

• Product Name: 2-(benzenesulfonyl)ethan-1-amine hydrochloride
• CAS No: 38752-48-6
• MF: C₈H₁₂ClNO₂S
• MW: 221.7043800354
• MDL: MFCD03840163
• CID: 296850
• PubChem ID: 13655065
• Update Time: 2025-10-29

2-(benzenesulfonyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-(phenylsulfonyl)-, hydrochloride (1:1)
• [2-(Phenylsulfonyl)ethyl]amine hydrochloride
• 2-(benzenesulfonyl)ethanamine,hydrochloride
• 2-AMINOETHYLPHENYLSULFONE HYDROCHLORIDE
• 2-(Benzenesulfonyl)ethan-1-aMine, HCl
• 2-AMINOETHYLPHENYLSULFONE HCL
• 2-benzenesulfonyl-ethylamine,hydrochloride
• 2-Benzolsulfonyl-aethylamin,Hydrochlorid
• BB_SC-5337
• Phenyl-2-aminoethylsulfon-hydrochlorid
• 2-(Phenylsulfonyl)ethanamine hydrochloride
• 2-(benzenesulfonyl)ethan-1-amine hydrochloride
• 2-Benzenesulfonyl-ethylamine hydrochloride
• 2-(Phenylsulfonyl)-ethanamine HCl
• C8H11NO2S.ClH
• HSFNBRHAUKLROY-UHFFFAOYSA-N
• AR2657
• 2-(Benzenesulfonyl)ethan-1-amine HCl
• 2-phenylsulfonylethylamine hydrochloride
• 2-Aminoethylphenylsulphone hydrochloride
• 2-(Ben
• 2-(phenylsulfonyl)ethy
• Z426041548
• AMY5175
• SY173698
• 2-phenylsulfonylethylamine HCl
• EN300-42166
• MFCD03840163
• 2-aminoethylphenylsulfone hydrochloride, AldrichCPR
• Ethanamine, 2-(phenylsulfonyl)-, hydrochloride
• 2-(benzenesulfonyl)ethanamine;hydrochloride
• F3317-0029
• 2-(Phenylsulfonyl)ethanaminehydrochloride
• AKOS005170090
• SCHEMBL1977191
• VU0610311-1
• 2-(phenylsulfonyl)ethylamine hydrochloride
• NS-02703
• phenylsulfonylethyl amine hydrochloride salt
• 38752-48-6
• CS-0072427
• 2-(phenylsulfonyl)-ethylamine hydrochloride
• 2-(benzenesulfonyl)ethanamine hydrochloride

• MDL： MFCD03840163
• Inchi： 1S/C8H11NO2S.ClH/c9-6-7-12(10,11)8-4-2-1-3-5-8;/h1-5H,6-7,9H2;1H
• InChI Key： HSFNBRHAUKLROY-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(CCN)(=O)=O

Computed Properties

• Exact Mass: 185.05100
• Monoisotopic Mass: 221.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 68.54000
• LogP: 2.20010

2-(benzenesulfonyl)ethan-1-amine hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H302;H318
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(benzenesulfonyl)ethan-1-amine hydrochloride

2-(Benzenesulfonyl)ethan-1-amine Hydrochloride (CAS 38752-48-6): Properties, Applications, and Market Insights

2-(Benzenesulfonyl)ethan-1-amine hydrochloride (CAS 38752-48-6) is a specialized organic compound with growing interest in pharmaceutical and chemical research. This white to off-white crystalline powder belongs to the class of sulfonamide derivatives, characterized by its unique molecular structure combining a benzene sulfonyl group with an ethylamine moiety. The compound's molecular formula is C₈H₁₂ClNO₂S, with a molecular weight of 221.70 g/mol.

The 2-(benzenesulfonyl)ethylamine hydrochloride structure features several functional groups that contribute to its chemical behavior. The benzenesulfonyl group provides electron-withdrawing properties, while the ethylamine hydrochloride portion offers basic character. This combination makes the compound particularly interesting for medicinal chemistry applications, especially in the development of novel drug candidates targeting neurological disorders – a hot topic in current pharmaceutical research.

Recent studies have explored the potential of CAS 38752-48-6 in addressing modern healthcare challenges. Researchers are particularly interested in its possible role as a building block for neuroprotective agents, given the increasing global focus on neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's structural features suggest potential interactions with various biological targets, though detailed pharmacological studies are still ongoing.

From a synthetic chemistry perspective, 2-(benzenesulfonyl)ethan-1-amine HCl serves as a valuable intermediate. Its applications extend to:

• Development of novel sulfonamide-based therapeutics (a trending area in drug discovery)

• Creation of specialized chemical probes for biological studies

• Potential use in material science applications, particularly in functionalized polymers

The compound's solubility profile makes it suitable for various research applications. 2-(Benzenesulfonyl)ethylamine hydrochloride demonstrates good solubility in water and polar organic solvents, but limited solubility in non-polar solvents. This property is particularly valuable for formulation scientists working on drug delivery systems – another area receiving significant attention in pharmaceutical development.

Quality control of 38752-48-6 typically involves HPLC analysis, with purity standards often exceeding 98%. The compound's stability under normal storage conditions (room temperature, protected from moisture) makes it convenient for laboratory use. However, like many amine hydrochloride salts, it should be protected from prolonged exposure to high humidity.

Market trends show growing demand for specialty chemicals like 2-(benzenesulfonyl)ethan-1-amine HCl, driven by increased pharmaceutical R&D investment worldwide. The compound's price and availability fluctuate based on raw material costs and production scale. Current applications focus primarily on research settings, though potential commercial applications may emerge as its pharmacological properties become better understood.

Safety considerations for CAS 38752-48-6 follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended when handling the compound. The material safety data sheet (MSDS) provides detailed handling instructions that comply with global chemical safety standards.

Environmental aspects of 2-(benzenesulfonyl)amine hydrochloride derivatives are gaining attention in green chemistry discussions. Researchers are exploring more sustainable synthesis routes for such compounds, aligning with the pharmaceutical industry's push toward greener processes – a topic frequently searched in academic and industrial circles.

Analytical characterization of 2-(benzenesulfonyl)ethan-1-amine hydrochloride typically includes:

• NMR spectroscopy (both ¹H and ¹³C)

• Mass spectrometry for molecular weight confirmation

• Elemental analysis to verify composition

• Melting point determination as a purity indicator

The future outlook for 38752-48-6 appears promising, particularly as interest grows in sulfonamide chemistry for therapeutic applications. With increasing searches for "novel sulfonamide derivatives" and "neuroprotective compound synthesis," this compound may gain more attention in coming years. Its versatility as a chemical building block positions it well for various research applications in medicinal chemistry and beyond.

For researchers considering 2-(benzenesulfonyl)ethylamine hydrochloride for their work, several factors should be evaluated:

• Compatibility with planned synthetic routes

• Stability under intended reaction conditions

• Availability from reliable suppliers

• Cost-effectiveness for the scale of operation

As the scientific community continues to explore innovative solutions for healthcare challenges, compounds like 2-(benzenesulfonyl)ethan-1-amine hydrochloride (CAS 38752-48-6) will likely play increasingly important roles in drug discovery and development pipelines. Its unique structural features and potential biological activities make it a compound worth watching in pharmaceutical research circles.